BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Health and Safety
Information for Guanidine, Monobenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Guanidine, monobenzoate

Cat. No.: B15178269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for Guanidine,

monobenzoate (also known as Guanidinium benzoate), intended for use by professionals in
research and drug development. This document summarizes key toxicological data, outlines
experimental methodologies for cited studies, and presents a potential mechanism of action.

Chemical Identification and Physical Properties

Guanidine, monobenzoate is the salt formed from the strong organic base guanidine and the
carboxylic acid, benzoic acid.
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Property Value Source

Guanidinium benzoate,

Synonyms Guanidine, benzoate (1:1)

CAS Number 26739-54-8

Molecular Formula CsH11N30:2 MOLBASE
Molecular Weight 181.19 g/mol MOLBASE
Boiling Point 249.3°C at 760 mmHg MOLBASE
Flash Point 111.4°C MOLBASE
Vapor Pressure 0.0122 mmHg at 25°C MOLBASE

) N Stable under recommended
Chemical Stability N MOLBASE
storage conditions.

Hazard Identification and GHS Classification

The following GHS classification is based on available data, which may be for a mixture
containing guanidinium benzoate. A definitive GHS classification for the pure substance is not
currently available.

GHS Classification:

o Acute Toxicity, Oral (Category 4)
o Skin Irritation (Category 2)

o Eye Irritation (Category 2A)
Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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Precautionary Statements:

e Prevention: P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke
when using this product), P280 (Wear protective gloves/ eye protection/ face protection).

e Response: P301 + P312 (IF SWALLOWED: Call a POISON CENTER or doctor/ physician if
you feel unwell), P330 (Rinse mouth), P302 + P352 (IF ON SKIN: Wash with plenty of soap
and water), P332 + P313 (If skin irritation occurs: Get medical advice/ attention), P362 (Take
off contaminated clothing and wash before reuse), P305 + P351 + P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing), P337 + P313 (If eye irritation persists: Get medical advice/ attention).

o Disposal: P501 (Dispose of contents/ container to an approved waste disposal plant).

Toxicological Data

The following tables summarize the available quantitative toxicological data for Guanidinium

benzoate.
Endpoint Species Route Value Test Guideline
OECD Test
LDso Rat (female) Oral 1000 mg/kg Guideline 401[1]
[2]
OECD Test
Rat (male and o
LDso Dermal > 2000 mg/kg Guideline 402[1]
female)
[2]
Endpoint Species Result Test Guideline
Skin OECD Test Guideline
) o Rabbit No skin irritation
Corrosion/Irritation 404[1][2]

Experimental Protocols

The following are detailed methodologies for the key toxicological studies cited in this guide.
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OECD Test Guideline 401: Acute Oral Toxicity

o Principle: To determine the short-term adverse effects of a substance administered orally in a
single dose or multiple doses within 24 hours. The test aims to identify the dose that is lethal
to 50% of the test animals (LDso).

o Test Animals: Healthy, young adult rats of a single sex (females are often preferred). Animals
are fasted overnight before administration of the test substance.

o Administration: The test substance is administered by gavage using a stomach tube or a
suitable intubation cannula. The substance is typically dissolved in an aqueous solution if
possible, or in an oil vehicle like corn oil. The volume administered is generally limited to 1
ml/100 g of body weight for non-aqueous solutions and 2 ml/100 g for aqueous solutions.

o Dosage: Graduated doses are administered to several groups of animals, with one dose
level per group.

o Observations: Animals are observed for mortality, signs of toxicity, and behavioral changes
shortly after dosing, periodically during the first 24 hours, and then daily for a total of 14
days. Body weight is recorded weekly.

o Pathology: All animals that die during the test and all surviving animals at the end of the 14-
day observation period are subjected to a gross necropsy.

OECD Test Guideline 402: Acute Dermal Toxicity

e Principle: To assess the potential for a substance to cause adverse effects from a single,
short-term dermal exposure.

o Test Animals: Healthy, young adult rats with healthy, intact skin are used. Typically, a single
sex (often female) is sufficient.

e Preparation: The day before the test, the fur is removed from the dorsal/flank area of the
animals (approximately 10% of the total body surface area).

o Administration: The test substance is applied uniformly over the shaved area. For solid
materials, they should be moistened with a small amount of water or a suitable vehicle to
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ensure good contact with the skin. The treated area is then covered with a porous gauze
dressing and non-irritating tape for a 24-hour exposure period.

o Dosage: A limit test is often performed at a dose of 2000 mg/kg body weight. If toxicity is
observed, a full study with multiple dose groups may be conducted.

o Observations: Animals are observed for signs of toxicity and mortality daily for at least 14
days. Body weights are recorded at least weekly.

o Pathology: All animals undergo a gross necropsy at the end of the study.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

 Principle: To determine the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) inflammatory changes to the skin.

e Test Animals: Healthy, young adult albino rabbits with intact skin are the preferred species.

o Administration: A small area of the animal's skin (approximately 6 cm?2) is shaved. The test
substance (0.5 mL for liquids or 0.5 g for solids) is applied to the test site and covered with a
gauze patch and a semi-occlusive dressing for a 4-hour exposure period. An untreated area
of skin serves as a control.

o Observations: After the 4-hour exposure, the residual test substance is removed. Skin
reactions (erythema and edema) are graded and recorded at 60 minutes, 24, 48, and 72
hours after patch removal. If effects persist, observations may continue for up to 14 days to
assess reversibility.

e Scoring: Skin reactions are scored based on a numerical grading system for erythema
(redness) and edema (swelling). The mean scores for each observation time point are
calculated to determine the irritation potential.

Potential Mechanism of Toxicity

While the precise molecular mechanisms of toxicity for Guanidine, monobenzoate are not
extensively characterized, some guanidinium compounds have been shown to interact with ion
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channels. One study on a related compound, p-nitrophenyl-p’-guanidinium benzoate,
demonstrated an inhibitory effect on the progesterone-induced influx of calcium ions in
spermatocytes. This suggests a potential mechanism of action involving the modulation of
calcium signaling pathways.

The guanidinium group, being positively charged at physiological pH, can interact with
negatively charged residues in proteins, including ion channels and enzymes. This interaction
could lead to a disruption of normal cellular processes that are dependent on calcium signaling,
such as neurotransmission, muscle contraction, and fertilization.

Signaling Pathway Diagram

The following diagram illustrates a hypothetical mechanism where Guanidinium benzoate
inhibits a calcium channel, thereby blocking the downstream signaling cascade.

Guanidinium Inhibition
benzoate

Cell Membrane

Sl Eliste] Blocked Signal Downstream
Cellular Response

Click to download full resolution via product page
Caption: Hypothetical inhibition of a calcium channel by Guanidinium benzoate.

Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed. Wear personal protective
equipment, including chemical-resistant gloves, safety glasses, and a lab coat.

o Storage: Keep container tightly closed in a dry and well-ventilated place.
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First-Aid Measures

« If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

¢ In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Disclaimer

This document is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) provided by the manufacturer. It is the responsibility
of the user to conduct a thorough risk assessment before handling this chemical. All laboratory
work should be conducted in accordance with established safety protocols and under the
supervision of qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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